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Compound of Interest

Compound Name: 17(R)-Resolvin D3

Cat. No.: B10782903 Get Quote

Essential Safety and Handling Guide for 17(R)-
Resolvin D3
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized pro-resolving mediators like 17(R)-Resolvin D3 is paramount. This

guide provides immediate, essential safety protocols, operational procedures, and disposal

plans to foster a secure laboratory environment and build confidence in handling this bioactive

lipid.

Personal Protective Equipment (PPE) and
Immediate Safety Measures
When working with 17(R)-Resolvin D3, adherence to the following personal protective

equipment guidelines is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:
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Protection Type Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes of

the ethanol solution.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile rubber).

Prevents skin contact with the

compound and solvent.

Body Protection Laboratory coat.
Protects clothing and skin from

accidental spills.

Work Environment:

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

vapors.

Ensure an eyewash station and safety shower are readily accessible.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 17(R)-Resolvin D3 from the moment it is received to its

final disposal is critical for laboratory safety and experimental integrity.

Step-by-Step Handling Procedure:

Receiving and Storage:

Upon receipt, immediately transfer the product to a freezer set at -20°C for long-term

storage.

17(R)-Resolvin D3 is supplied as a solution in ethanol. Keep the container tightly sealed

to prevent solvent evaporation and potential degradation of the compound.

Preparation for Use:

Before opening, allow the vial to warm to room temperature to prevent condensation from

entering the container.

If necessary, briefly centrifuge the vial to ensure the entire sample is at the bottom.
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Handling and Dispensing:

All handling of the 17(R)-Resolvin D3 solution should be conducted in a well-ventilated

fume hood.

Use calibrated micropipettes with appropriate tips to accurately dispense the required

volume.

Avoid direct contact with the solution.

In Case of a Spill:

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbent material into a sealed container for proper disposal.

Ventilate the area and wash the spill site after the material has been completely removed.

Disposal Plan
Proper disposal of 17(R)-Resolvin D3 and any contaminated materials is crucial to prevent

environmental contamination and comply with regulations.

Unused Material and Solutions: Unused 17(R)-Resolvin D3 solution should be disposed of

as hazardous chemical waste.[1][2] Collect in a designated, labeled waste container for

flammable liquids.[2] Do not dispose of it down the drain.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have

come into contact with 17(R)-Resolvin D3 should be placed in a sealed bag and disposed of

as hazardous solid waste.

Compliance: All waste disposal must be in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines.

Quantitative Data Summary
The following table summarizes key quantitative information for 17(R)-Resolvin D3.
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Property Value Source

Formal Name

(4S,5Z,7E,9E,11R,13Z,15E,17

R,19Z)-4,11,17-trihydroxy-

5,7,9,13,15,19-

docosahexaenoic acid

Cayman Chemical

CAS Number 1427475-53-3 Cayman Chemical

Molecular Formula C₂₂H₃₂O₅ Cayman Chemical

Formula Weight 376.5 g/mol Cayman Chemical

Purity ≥90% Cayman Chemical

Supplied As A solution in ethanol Cayman Chemical

Storage Temperature -20°C Cayman Chemical

Stability ≥ 1 year at -20°C Cayman Chemical

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical flow of operations and safety precautions for

handling 17(R)-Resolvin D3.
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Caption: Workflow for safe handling of 17(R)-Resolvin D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 17(R)-
Resolvin D3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10782903#personal-protective-equipment-for-
handling-17-r-resolvin-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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